Cas no 1094396-87-8 ((R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid)

• Product Name: (R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid
• CAS No: 1094396-87-8
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD17214439
• CID: 1040007
• PubChem ID: 67247665
• Update Time: 2025-10-23

(R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid
• (2R)-2-amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid
• 4-METHOXY-D-TRYPTOPHAN
• AK-95333
• ANW-66858
• CTK8C1537
• KB-209835
• SureCN2013303
• 1094396-87-8
• DB-327962
• A854477
• SCHEMBL2013303
• (R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoicacid
• AKOS016008020
• DTXSID00736675
• CS-0335411

• MDL： MFCD17214439
• Inchi： 1S/C12H14N2O3/c1-17-10-4-2-3-9-11(10)7(6-14-9)5-8(13)12(15)16/h2-4,6,8,14H,5,13H2,1H3,(H,15,16)/t8-/m1/s1
• InChI Key： VYXPKRIKQJEAOO-MRVPVSSYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(=CN2)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on (R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid

Introduction to (R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic Acid (CAS No. 1094396-87-8)

(R)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid, with the CAS number 1094396-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, featuring a unique structural motif that combines an amino group, a carboxylic acid group, and an indole ring. The presence of a chiral center at the (R) configuration makes it a valuable building block for synthesizing enantiomerically pure drugs, which is crucial for achieving optimal pharmacological activity and minimizing side effects.

The indole moiety in (R)-2-amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid is particularly noteworthy, as indole derivatives are well-documented for their diverse biological activities. These derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The methoxy group at the 4-position of the indole ring further enhances its pharmacological properties by influencing its solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indole-based structures. This interest has been driven by the discovery of several indole derivatives that exhibit potent inhibitory effects on key enzymes and receptors involved in disease pathogenesis. For instance, studies have shown that certain indole compounds can modulate pathways such as the nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are implicated in inflammation and cancer progression.

The synthesis of (R)-2-amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid presents unique challenges due to its complex stereochemistry. The synthesis typically involves multi-step organic reactions, including chiral resolution or asymmetric synthesis methods to ensure the desired enantiomeric purity. Advances in catalytic asymmetric synthesis have made it possible to produce this compound with high efficiency and selectivity, which is essential for pharmaceutical applications where impurities can significantly affect drug efficacy and safety.

One of the most promising applications of (R)-2-amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid is in the development of targeted cancer therapies. Indole derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes that are overexpressed in cancer cells. Additionally, the compound's ability to cross the blood-brain barrier has opened up avenues for its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain indole-based compounds can reduce neuroinflammation and protect against neurodegeneration.

The pharmaceutical industry has also explored the use of (R)-2-amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid as a precursor for more complex drug molecules. By incorporating this compound into larger scaffolds, researchers can fine-tune its pharmacokinetic properties and enhance its binding affinity to specific biological targets. This approach has led to the discovery of several novel drug candidates that are currently undergoing clinical evaluation.

In conclusion, (R)-2-amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid (CAS No. 1094396-87-8) is a versatile and highly functional compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for developing new drugs targeting various diseases, particularly cancer and neurological disorders. As research continues to uncover new applications for indole derivatives, compounds like this are poised to play a crucial role in the next generation of therapeutic agents.